Cas no 89508-04-3 (Aziridine, 1-(9H-pyrido[3,4-b]indol-3-ylcarbonyl)-)

Aziridine, 1-(9H-pyrido[3,4-b]indol-3-ylcarbonyl)- structure
89508-04-3 structure
Product Name:Aziridine, 1-(9H-pyrido[3,4-b]indol-3-ylcarbonyl)-
CAS No:89508-04-3
MF:C14H11N3O
MW:237.256642580032
CID:598341
PubChem ID:13129471
Update Time:2025-04-19

Aziridine, 1-(9H-pyrido[3,4-b]indol-3-ylcarbonyl)- Chemical and Physical Properties

Names and Identifiers

    • Aziridine, 1-(9H-pyrido[3,4-b]indol-3-ylcarbonyl)-
    • aziridin-1-yl(9H-pyrido[3,4-b]indol-3-yl)methanone
    • 89508-04-3
    • DTXSID50520561
    • (Aziridin-1-yl)(9H-beta-carbolin-3-yl)methanone
    • Inchi: 1S/C14H11N3O/c18-14(17-5-6-17)12-7-10-9-3-1-2-4-11(9)16-13(10)8-15-12/h1-4,7-8,16H,5-6H2
    • InChI Key: FFUOYVIPFJTVBS-UHFFFAOYSA-N
    • SMILES: O=C(C1=CC2=C(C=N1)NC1C=CC=CC2=1)N1CC1

Computed Properties

  • Exact Mass: 237.090211983g/mol
  • Monoisotopic Mass: 237.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 355
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 48.8Ų
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